3-[(3-chlorophenyl)sulfonyl]-1-[2-(morpholin-4-yl)ethyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine

Specification

• Molecular Formula: C22H22ClN5O3S
• Molecular Weight: 472.0 g/mol
• IUPAC Name: 3-(3-chlorophenyl)sulfonyl-1-(2-morpholin-4-ylethyl)pyrrolo[3,2-b]quinoxalin-2-amine
• Standard InChI: InChI=1S/C22H22ClN5O3S/c23-15-4-3-5-16(14-15)32(29,30)20-19-22(26-18-7-2-1-6-17(18)25-19)28(21(20)24)9-8-27-10-12-31-13-11-27/h1-7,14H,8-13,24H2
• Standard InChI Key: WBBFUGCMNBSUSW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2C(=C(C3=NC4=CC=CC=C4N=C32)S(=O)(=O)C5=CC(=CC=C5)Cl)N

Introduction

3-[(3-chlorophenyl)sulfonyl]-1-[2-(morpholin-4-yl)ethyl]-1H-pyrrolo[2,3-b]quinoxalin-2-amine is a complex organic compound classified as a sulfonamide. It features a sulfonyl group linked to a chlorophenyl ring, a morpholine ring, and a pyrroloquinoxaline core. This unique structure makes it significant in medicinal chemistry and pharmacology, particularly for its potential therapeutic applications against various diseases, including cancer and inflammation.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves several key steps, though specific methods are not detailed in available literature. The compound can participate in various chemical reactions, which are crucial for modifying its structure to enhance biological activity or create derivatives with improved properties.

Synthesis Steps

• Starting Materials: Typically involve precursors with chlorophenyl and morpholine functionalities.

• Reaction Conditions: May involve conditions suitable for forming the pyrroloquinoxaline core and attaching the sulfonyl group.

• Purification: Often requires chromatographic methods to isolate the pure compound.

Mechanism of Action and Biological Activity

The mechanism of action involves interaction with specific molecular targets such as enzymes or receptors. The compound may inhibit enzyme activity by binding to active or allosteric sites, thus blocking substrate access. Additionally, it may modulate signaling pathways by interacting with receptors, leading to various biological effects.

Potential Biological Activities

• Anticancer Activity: Similar compounds with quinoxaline cores have shown promising anticancer activity.

• Anti-inflammatory Activity: Sulfonamides are known for their diverse biological activities, including anti-inflammatory effects.

Applications in Scientific Research

This compound has several applications in scientific research, particularly in medicinal chemistry and pharmacology. Its unique structure makes it a candidate for studying interactions with biological targets, which could lead to therapeutic applications.

Research Areas

• Cancer Research: Investigating its potential as an anticancer agent.

• Inflammation Studies: Examining its role in modulating inflammatory pathways.

• Drug Development: Derivatives of this compound could be optimized for improved efficacy and safety.